Cas no 138299-12-4 (3,5-Pyridinedicarboxylic acid,1,4-dihydro-1-(methoxymethyl)-2,6-dimethyl-4-(3-nitrophenyl)-, methyl(1-oxopropoxy)methyl ester)

• Product Name: 3,5-Pyridinedicarboxylic acid,1,4-dihydro-1-(methoxymethyl)-2,6-dimethyl-4-(3-nitrophenyl)-, methyl(1-oxopropoxy)methyl ester
• CAS No: 138299-12-4
• MF: C₂₂H₂₆N₂O₉
• MW: 462.449846744537
• CID: 1260917
• Update Time: 2024-08-04

3,5-Pyridinedicarboxylic acid,1,4-dihydro-1-(methoxymethyl)-2,6-dimethyl-4-(3-nitrophenyl)-, methyl(1-oxopropoxy)methyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid,1,4-dihydro-1-(methoxymethyl)-2,6-dimethyl-4-(3-nitrophenyl)-, methyl(1-oxopropoxy)methyl ester
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-1-(methoxymethyl)-2,6-dimethyl-4-(3-nitrophenyl)-, 3-methyl 5-[(1-oxopropoxy)methyl] ester

• Inchi： 1S/C22H26N2O9/c1-6-17(25)32-12-33-22(27)19-14(3)23(11-30-4)13(2)18(21(26)31-5)20(19)15-8-7-9-16(10-15)24(28)29/h7-10,20H,6,11-12H2,1-5H3
• InChI Key： JQFHKZMTGUZNOM-UHFFFAOYSA-N
• SMILES： C1(C)N(COC)C(C)=C(C(OCOC(=O)CC)=O)C(C2=CC=CC([N+]([O-])=O)=C2)C=1C(OC)=O

Computed Properties

• Exact Mass: 462.16388

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 560.4±50.0 °C(Predicted)
• PSA: 134.51
• pka: 0.13±0.70(Predicted)